Pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol
Pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol
Brand Name:
Vulcanchem
CAS No.:
114451-04-6
VCID:
VC0037924
InChI:
InChI=1S/C20H14O3/c21-10-4-5-12-15(8-10)14-3-1-2-13-11-6-7-18(22)20(23)17(11)9-16(12)19(13)14/h1-9,18,20-23H/t18-,20-/m0/s1
SMILES:
C1=CC2=C3C(=C1)C4=C(C3=CC5=C2C=CC(C5O)O)C=CC(=C4)O
Molecular Formula:
C20H14O3
Molecular Weight:
302.3 g/mol
Pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol
CAS No.: 114451-04-6
Main Products
VCID: VC0037924
Molecular Formula: C20H14O3
Molecular Weight: 302.3 g/mol
![Pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol - 114451-04-6](/images/no_structure.jpg)
| CAS No. | 114451-04-6 |
|---|---|
| Product Name | Pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol |
| Molecular Formula | C20H14O3 |
| Molecular Weight | 302.3 g/mol |
| IUPAC Name | (16S,17S)-pentacyclo[10.7.1.02,7.08,20.013,18]icosa-1(19),2(7),3,5,8,10,12(20),13(18),14-nonaene-5,16,17-triol |
| Standard InChI | InChI=1S/C20H14O3/c21-10-4-5-12-15(8-10)14-3-1-2-13-11-6-7-18(22)20(23)17(11)9-16(12)19(13)14/h1-9,18,20-23H/t18-,20-/m0/s1 |
| Standard InChIKey | LQMXLQJCDLMTBZ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C3C(=C1)C4=C(C3=CC5=C2C=C[C@@H]([C@H]5O)O)C=CC(=C4)O |
| SMILES | C1=CC2=C3C(=C1)C4=C(C3=CC5=C2C=CC(C5O)O)C=CC(=C4)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C4=C(C3=CC5=C2C=CC(C5O)O)C=CC(=C4)O |
| Synonyms | 9,10-dihydro-5,9,10-trihydroxybenzo(b)fluoranthene DH-5,9,10-THBF trans-9,10-dihydro-5,9,10-trihydroxyB(b)F |
| PubChem Compound | 130751 |
| Last Modified | Nov 11 2021 |
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